Cas no 1628442-71-6 (2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1628442-71-6
• MF: C₁₃H₁₅BF₄O₂
• MW: 290.061618089676
• MDL: MFCD31714150
• CID: 5463257
• PubChem ID: 134828102
• Update Time: 2025-05-24

2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(difluoromethyl)-2,5-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(difluoromethyl)-2,5-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• TQU0180
• Z3488503147
• 1,3,2-Dioxaborolane, 2-[4-(difluoromethyl)-2,5-difluorophenyl]-4,4,5,5-tetramethyl-
• 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD31714150
• Inchi： 1S/C13H15BF4O2/c1-12(2)13(3,4)20-14(19-12)8-6-9(15)7(11(17)18)5-10(8)16/h5-6,11H,1-4H3
• InChI Key： OGYIGJGWZDGMIS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)C(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 290.1101225 g/mol
• Monoisotopic Mass: 290.1101225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 290.06

Additional information on 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Overview of 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1628442-71-6)

The compound 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1628442-71-6) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a difluoromethyl group and a dioxaborolane ring, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development.

One of the most compelling aspects of 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its role in advancing fluorinated compounds, which are increasingly sought after for their enhanced stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as it often improves the metabolic properties of drug candidates. This compound’s difluorophenyl moiety aligns with current trends in precision medicine and targeted therapies, addressing common search queries like "fluorine in drug design" or "boronic acids in pharmaceuticals."

From a synthetic perspective, the dioxaborolane group in this compound offers exceptional reactivity and selectivity, making it a preferred choice for palladium-catalyzed couplings. Its tetramethyl substituents further enhance its stability, reducing decomposition risks during storage and handling. These attributes are frequently discussed in forums and publications focused on high-throughput synthesis and catalyst optimization, reflecting its relevance to cutting-edge research.

In addition to its pharmaceutical applications, 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has potential uses in advanced materials, such as organic electronics and polymers. The incorporation of fluorine atoms can alter electronic properties, making this compound a candidate for OLEDs or semiconductor materials. This versatility answers growing interest in "fluorinated materials for electronics" and "boron-based polymers," which are trending topics in materials science communities.

Quality control and sourcing are critical for researchers working with CAS No. 1628442-71-6. Reputable suppliers emphasize high-purity grades and provide detailed analytical data (e.g., NMR, HPLC) to ensure consistency. Searches for "reliable boronic ester suppliers" or "CAS 1628442-71-6 specifications" highlight the demand for transparent and traceable chemical sourcing, underscoring the importance of supply chain integrity in scientific workflows.

Environmental and safety considerations are also integral to discussions about this compound. While not classified as hazardous, proper handling protocols for boronic esters are essential to prevent degradation. This aligns with broader industry shifts toward green chemistry and sustainable synthesis, addressing search trends like "eco-friendly boron reagents" or "safe handling of fluorinated compounds."

In summary, 2-4-(difluoromethyl)-2,5-difluorophenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1628442-71-6) represents a fusion of innovation and practicality, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its prominence in ongoing scientific discourse, from small-molecule drug development to the next generation of functional materials.